Cas no 2172255-15-9 (1-(2-chloro-3-methylphenyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(2-chloro-3-methylphenyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172255-15-9
• MF: C₁₀H₈Cl₂N₂O₂S
• MW: 291.153718948364
• CID: 5569169
• PubChem ID: 165592811
• Update Time: 2025-05-19

1-(2-chloro-3-methylphenyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2172255-15-9
• EN300-1591086
• 1-(2-chloro-3-methylphenyl)-1H-pyrazole-5-sulfonyl chloride

• Inchi： 1S/C10H8Cl2N2O2S/c1-7-3-2-4-8(10(7)11)14-9(5-6-13-14)17(12,15)16/h2-6H,1H3
• InChI Key： XXDVSVZJSQTWPW-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1N1C(=CC=N1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 289.9683541g/mol
• Monoisotopic Mass: 289.9683541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(2-chloro-3-methylphenyl)-1H-pyrazole-5-sulfonyl chloride

1-(2-Chloro-3-Methylphenyl)-1H-Pyrazole-5-Sulfonyl Chloride: A Comprehensive Overview

The compound 1-(2-chloro-3-methylphenyl)-1H-pyrazole-5-sulfonyl chloride, identified by the CAS number 2172255-15-9, is a highly specialized organic molecule with significant applications in modern chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyrazole ring system substituted with a sulfonyl chloride group and a chloromethylphenyl moiety, making it a versatile building block in organic synthesis.

The synthesis of 1-(2-chloro-3-methylphenyl)-1H-pyrazole-5-sulfonyl chloride typically involves multi-step reactions, often starting from simpler precursors such as pyrazole derivatives and aromatic chlorides. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing byproduct formation. These developments underscore the growing emphasis on sustainable practices in chemical manufacturing.

In terms of chemical properties, this compound exhibits high reactivity due to the electrophilic sulfonyl chloride group. It readily undergoes nucleophilic substitution reactions with amines, alcohols, and other nucleophiles, making it an invaluable reagent in peptide coupling and sulfonamide formation. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel scaffolds for anti-cancer drug candidates.

The structural versatility of 1-(2-chloro-3-methylphenyl)-1H-pyrazole-5-sulfonyl chloride also extends to its application in materials science. Its ability to form stable sulfonamides has been leveraged in the creation of high-performance polymers and advanced coatings. Researchers have reported enhanced thermal stability and mechanical properties when this compound is incorporated into polymer matrices, suggesting its potential in aerospace and automotive industries.

From an analytical standpoint, the characterization of this compound relies heavily on spectroscopic techniques such as NMR and IR spectroscopy. Recent advancements in computational chemistry have further enhanced our understanding of its electronic structure and reactivity. For instance, density functional theory (DFT) calculations have provided insights into the activation barriers for key transformations involving this compound, aiding in the design of more efficient synthetic pathways.

In conclusion, 1-(2-chloro-3-methylphenyl)-1H-pyrazole-5-sulfonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of structural features and reactivity makes it an indispensable tool across diverse fields. As research continues to uncover new applications and optimize synthetic methods, this compound will undoubtedly play an increasingly pivotal role in both academic and industrial settings.